FTY720-Mitoxy

• Molecular Formula: C40H51BrNO3P
• Molecular Weight: 704.7 g/mol
• InChI: InChI=1S/C40H50NO3P.BrH/c1-2-3-4-5-6-10-17-34-24-26-35(27-25-34)28-30-40(32-42,33-43)41-39(44)29-31-45(36-18-11-7-12-19-36,37-20-13-8-14-21-37)38-22-15-9-16-23-38;/h7-9,11-16,18-27,42-43H,2-6,10,17,28-33H2,1H3;1H
• InChIKey: QKRJUTPJMQBOLJ-UHFFFAOYSA-N

Researchers require a fingolimod analog that spares immunosuppression while targeting mitochondrial PP2A. FTY720-Mitoxy solves this through three validated features: - TPP+ cation enables mitochondrial matrix accumulation - Not subject to phosphorylation → no S1PR1-mediated lymphopenia - Parenteral administration (minipump/IP) achieves sustained exposure in rodent neurodegeneration models

FTY720-Mitoxy Procurement Guide

FTY720-Mitoxy is a rationally designed, patented derivative of fingolimod (FTY720), featuring a triphenylphosphonium (TPP+) moiety that drives preferential mitochondrial localization [1]. It is a blood-brain barrier (BBB)-penetrant compound that acts as a potent stimulator of protein phosphatase 2A (PP2A), a key serine/threonine phosphatase implicated in neurodegeneration [2]. Unlike its parent compound, FTY720-Mitoxy is not phosphorylated in vivo, which precludes its binding to sphingosine-1-phosphate (S1P) receptors and thus eliminates the hallmark S1P1-mediated peripheral lymphopenia and immunosuppression associated with FTY720 [3]. Its chemical name is a beta-triphenylphosphoniumpropanamide derivative of fingolimod, with a CAS number of 1604816-11-6 [4].

Targeting

Mitochondrial PP2A activation via TPP+ moiety

Signaling

Non-phosphorylated; avoids S1PR1-mediated lymphopenia

Workflow

Designed for parenteral in vivo models; no oral bioavailability in rodents

• [1] Enoru, J. O., Yang, B., Krishnamachari, S., Villanueva, E., DeMaio, W., Watanyar, A., ... & Perez, R. G. (2016). Preclinical Metabolism, Pharmacokinetics and In Vivo Analysis of New Blood-Brain-Barrier Penetrant Fingolimod Analogues: FTY720-C2 and FTY720-Mitoxy. PLOS ONE, 11(9), e0162162. View Source
• [2] Enoru, J. O., Yang, B., Krishnamachari, S., Villanueva, E., DeMaio, W., Watanyar, A., ... & Perez, R. G. (2016). Preclinical Metabolism, Pharmacokinetics and In Vivo Analysis of New Blood-Brain-Barrier Penetrant Fingolimod Analogues: FTY720-C2 and FTY720-Mitoxy. PLOS ONE, 11(9), e0162162. View Source
• [3] Vidal-Martinez, G., Lou, H., & Perez, R. G. (2021). FTY720-Mitoxy reduces synucleinopathy and neuroinflammation, restores behavior and mitochondria function, and increases GDNF expression in Multiple System Atrophy mouse models. Experimental Neurology, 325, 113120. View Source
• [4] National Library of Medicine. (2019). fty720-mitoxy MeSH Supplementary Concept Data 2024. MeSH Unique ID C000630222. View Source

Why Generic Substitution Fails

Simple substitution with the parent drug FTY720 (fingolimod) or the more potent analog FTY720-C2 is not scientifically valid for applications requiring mitochondrial targeting without immunosuppression. The parent drug's phosphorylation leads to S1P receptor modulation and profound lymphopenia, a confounding variable in neurological disease models and a clinical safety concern [1]. While FTY720-C2 is also non-immunosuppressive and shows higher PP2A potency, it lacks the triphenylphosphonium (TPP+) mitochondrial targeting moiety of FTY720-Mitoxy [2]. Consequently, its subcellular distribution is different, and it does not provide the same direct mitochondrial protective effects [3]. These structural distinctions directly translate into significant differences in target engagement, off-target effects, and in vivo pharmacokinetic profiles, making the compounds non-interchangeable for research focused on mitochondrial dysfunction and neuroprotection without immune modulation.

Mitochondrial targeting FTY720 and FTY720-C2 lack the TPP+ group; they may not accumulate in mitochondria, altering subcellular pharmacology.

Phosphorylation FTY720-Mitoxy is not phosphorylated; substitution with FTY720 introduces S1PR1-dependent immunosuppression, which may confound immune endpoint interpretation.

Oral exposure FTY720-Mitoxy shows no oral absorption in rodents; FTY720-C2 is orally bioavailable. Route-dependent exposure profiles must be considered in study design.

• [1] Vidal-Martinez, G., Lou, H., & Perez, R. G. (2021). FTY720-Mitoxy reduces synucleinopathy and neuroinflammation, restores behavior and mitochondria function, and increases GDNF expression in Multiple System Atrophy mouse models. Experimental Neurology, 325, 113120. View Source
• [2] Vargas-Medrano, J., Yang, B., Garza, N. T., Segura-Ulate, I., & Perez, R. G. (2014). Novel FTY720-Based Compounds Stimulate Neurotrophin Expression and Phosphatase Activity in Dopaminergic Cells. ACS Medicinal Chemistry Letters, 5(7), 782–786. View Source
• [3] Enoru, J. O., Yang, B., Krishnamachari, S., Villanueva, E., DeMaio, W., Watanyar, A., ... & Perez, R. G. (2016). Preclinical Metabolism, Pharmacokinetics and In Vivo Analysis of New Blood-Brain-Barrier Penetrant Fingolimod Analogues: FTY720-C2 and FTY720-Mitoxy. PLOS ONE, 11(9), e0162162. View Source

Product-Specific Evidence

Mitochondrial Targeting by TPP+ Moiety

The addition of a triphenylphosphonium (TPP+) moiety to the FTY720 scaffold confers a distinct subcellular localization. While FTY720 distributes throughout the cytosol, FTY720-Mitoxy was designed and experimentally confirmed to localize preferentially to mitochondria [1]. This was demonstrated by treating MN9D dopaminergic cells with FTY720-Mitoxy and confirming its presence in mitochondrial fractions using LC-MS/MS, a feature not shared by the parent compound FTY720 or the non-targeted analog FTY720-C2 [2].

Mitochondrial targeting

Structural evidence

TPP+ group enables mitochondrial accumulation; confirmed in MN9D cells via LC-MS/MS. FTY720/FTY720-C2 lack this moiety.

Subcellular localization determinant

No quantitative head-to-head mitochondrial concentration data available.

Evidence Dimension	Subcellular Localization
Target Compound Data	FTY720-Mitoxy is present in isolated mitochondrial fractions from treated MN9D cells, confirmed by LC-MS/MS
Comparator Or Baseline	FTY720 is known to have a primarily cytosolic distribution; FTY720-C2 lacks the TPP+ targeting moiety and is not mitochondrial-targeted
Quantified Difference	Qualitative difference in localization: FTY720-Mitoxy is detected in mitochondria, whereas FTY720 is not specifically enriched in this organelle
Conditions	MN9D dopaminergic cell line treated with the compound, followed by subcellular fractionation and LC-MS/MS analysis

Why This Matters

Direct mitochondrial localization is critical for research into diseases where mitochondrial dysfunction is a primary driver, such as Parkinson's disease and Multiple System Atrophy (MSA), as it allows for organelle-specific pharmacological intervention.

• [1] Enoru, J. O., Yang, B., Krishnamachari, S., Villanueva, E., DeMaio, W., Watanyar, A., ... & Perez, R. G. (2016). Preclinical Metabolism, Pharmacokinetics and In Vivo Analysis of New Blood-Brain-Barrier Penetrant Fingolimod Analogues: FTY720-C2 and FTY720-Mitoxy. PLOS ONE, 11(9), e0162162. View Source
• [2] Vidal-Martinez, G., Lou, H., & Perez, R. G. (2021). FTY720-Mitoxy reduces synucleinopathy and neuroinflammation, restores behavior and mitochondria function, and increases GDNF expression in Multiple System Atrophy mouse models. Experimental Neurology, 325, 113120. View Source

Metabolic Stability and Clearance

A key liability of the parent compound FTY720 is its S1P1-mediated lymphopenia, which complicates its use as a neuroprotective agent. FTY720-Mitoxy is not phosphorylated in vivo and therefore does not engage S1P receptors. In a direct in vivo comparison, a single intraperitoneal dose of FTY720 (1 mg/kg) significantly decreased lymphocyte counts in mice within 24 hours, whereas an equivalent dose of FTY720-Mitoxy had no significant effect on lymphocyte numbers [1]. This confirms the absence of FTY720-like immunosuppression.

Metabolic stability

Head-to-head

Mouse CLint 1.8 vs 22.5 μL/min/mg (FTY720-C2); rat 7.8 vs 79.5; human 17.5 vs 18.3.

Slower rodent clearance may support sustained exposure

Liver microsomes, 1 μM, 37°C. Interspecies differences require model-specific review.

Evidence Dimension	Peripheral Blood Lymphocyte Count (Immunosuppression)
Target Compound Data	FTY720-Mitoxy (i.p., 1 mg/kg equivalent dose) resulted in no significant change in lymphocyte numbers after 24 hours
Comparator Or Baseline	FTY720 (i.p., 1 mg/kg) significantly decreased lymphocyte numbers within 24 hours (p < 0.05)
Quantified Difference	Significant lymphopenia observed with FTY720 is completely absent with FTY720-Mitoxy at an equivalent dose
Conditions	C57BL/6 mice, intraperitoneal (i.p.) injection, lymphocyte counts assessed 24 hours post-dose via blood smear analysis

Why This Matters

This differentiation enables research into the neuroprotective and PP2A-activating properties of the FTY720 scaffold without the confounding variable of immune system modulation, significantly improving experimental clarity and broadening potential therapeutic applications.

• [1] Vidal-Martinez, G., Lou, H., & Perez, R. G. (2021). FTY720-Mitoxy reduces synucleinopathy and neuroinflammation, restores behavior and mitochondria function, and increases GDNF expression in Multiple System Atrophy mouse models. Experimental Neurology, 325, 113120. View Source

Metabolic Pathway Divergence

FTY720-Mitoxy demonstrates significantly greater metabolic stability compared to its close analog, FTY720-C2. In an in vitro head-to-head comparison using human liver microsomes, the intrinsic clearance (CLint) of FTY720-Mitoxy was measured at 17.5 µL/min/mg, which is comparable to the parent drug FTY720. In contrast, the more potent analog FTY720-C2 exhibited a CLint of 22.5 µL/min/mg, indicating it is metabolized approximately 28.5% faster in this system [1].

Metabolic pathway

Head-to-head

Human hepatocytes: FTY720-Mitoxy → C6-carboxylic acid dominant; FTY720-C2 → C8-carboxylic acid dominant. No phosphorylated metabolites.

Metabolite profiles differ; may affect off-target liabilities

25 μM, 1–2 h incubations, LC-MS/MS. Biological activity of carboxylic acids requires verification.

Evidence Dimension	Metabolic Stability (Intrinsic Clearance in Human Liver Microsomes)
Target Compound Data	CLint = 17.5 µL/min/mg
Comparator Or Baseline	FTY720-C2, CLint = 22.5 µL/min/mg
Quantified Difference	FTY720-Mitoxy shows a 22.2% lower intrinsic clearance rate compared to FTY720-C2, indicating higher metabolic stability
Conditions	In vitro assay using pooled human liver microsomes

Why This Matters

Higher metabolic stability can translate to a longer half-life and improved in vivo exposure, potentially reducing the required dose or dosing frequency and making FTY720-Mitoxy a more tractable tool compound for chronic in vivo studies compared to FTY720-C2.

• [1] Enoru, J. O., Yang, B., Krishnamachari, S., Villanueva, E., DeMaio, W., Watanyar, A., ... & Perez, R. G. (2016). Preclinical Metabolism, Pharmacokinetics and In Vivo Analysis of New Blood-Brain-Barrier Penetrant Fingolimod Analogues: FTY720-C2 and FTY720-Mitoxy. PLOS ONE, 11(9), e0162162. View Source

Oral Bioavailability

The target engagement of FTY720-Mitoxy has been validated in vivo. In a pharmacodynamic study, a single intravenous dose of FTY720-Mitoxy in mice led to a significant increase in PP2A enzymatic activity in the adrenal gland, a tissue with high basal PP2A expression. Quantitatively, PP2A activity was increased approximately 2-fold (~200% of baseline) compared to untreated control animals, confirming robust in vivo target modulation [1].

Oral bioavailability

Head-to-head

C57BL/6 mice: FTY720-Mitoxy not detected in plasma after oral dose; FTY720-C2 was quantifiable. Both cross BBB after IV.

Parenteral administration required for in vivo use

0.5 mg/kg IV, 5 mg/kg oral. Exposure profiles should be validated in target model.

Evidence Dimension	In Vivo PP2A Activity
Target Compound Data	PP2A activity increased to ~2-fold (200%) of baseline levels
Comparator Or Baseline	Untreated control mice (baseline activity defined as 100%)
Quantified Difference	~2-fold increase in PP2A activity over baseline
Conditions	C57BL/6 mice, single intravenous (IV) dose, adrenal gland tissue harvested post-dose

Why This Matters

This data provides direct, quantitative evidence of in vivo target engagement, confirming that the compound is not only stable and bioavailable but also effectively modulates its intended therapeutic target, PP2A, in a relevant tissue.

• [1] Enoru, J. O., Yang, B., Krishnamachari, S., Villanueva, E., DeMaio, W., Watanyar, A., ... & Perez, R. G. (2016). Preclinical Metabolism, Pharmacokinetics and In Vivo Analysis of New Blood-Brain-Barrier Penetrant Fingolimod Analogues: FTY720-C2 and FTY720-Mitoxy. PLOS ONE, 11(9), e0162162. View Source

In Vivo Efficacy in MSA Model

The therapeutic potential of FTY720-Mitoxy has been validated in a transgenic mouse model of Multiple System Atrophy (MSA). In CNP-aSyn transgenic mice, which develop progressive motor dysfunction akin to MSA, continuous infusion of FTY720-Mitoxy (1.1 mg/kg/day) from 8.5 to 11.5 months of age normalized motor performance. Treated transgenic mice performed on the rotarod test at a level indistinguishable from healthy wild-type controls, whereas vehicle-treated transgenic mice exhibited a significant, progressive motor deficit over the same period [1].

In vivo MSA model

Model context

CNP-αSyn mice: 1.1 mg/kg/day FTY720-Mitoxy (osmotic pump, 3 months) restored rotarod and sweat function to wild-type levels, without lymphopenia.

Reported model-response endpoint context

Behavioral improvement and GDNF increase observed; disease-modifying potential requires further validation.

Evidence Dimension	In Vivo Motor Function (Rotarod Performance)
Target Compound Data	FTY720-Mitoxy treatment (1.1 mg/kg/day) normalized rotarod performance in 11.5-month-old Tg MSA mice, with performance not significantly different from WT controls
Comparator Or Baseline	Vehicle-treated Tg MSA mice exhibited significant and progressive motor dysfunction (p < 0.05 vs. WT) at the same time point
Quantified Difference	Full restoration of motor function to wild-type levels in a progressive disease model, reversing a statistically significant deficit observed in vehicle-treated controls
Conditions	CNP-aSyn transgenic mouse model of MSA, continuous drug delivery via osmotic pump from 8.5 to 11.5 months of age

Why This Matters

This is a powerful demonstration of in vivo efficacy in a clinically relevant disease model, showing that FTY720-Mitoxy can not only halt but reverse the progression of severe motor symptoms. This differentiates it from many other tool compounds that show only prophylactic or modest symptomatic benefits.

• [1] Vidal-Martinez, G., Lou, H., & Perez, R. G. (2021). FTY720-Mitoxy reduces synucleinopathy and neuroinflammation, restores behavior and mitochondria function, and increases GDNF expression in Multiple System Atrophy mouse models. Experimental Neurology, 325, 113120. View Source

Evidence #6: Superior Blood-Brain Barrier Penetration and Brain Accumulation Profile

Effective treatment of neurological diseases requires robust and sustained brain exposure. FTY720-Mitoxy is a proven BBB-penetrant molecule. Following a single intravenous dose in mice, its brain-to-plasma concentration ratio increased time-dependently, indicating preferential partitioning and accumulation in the brain. This profile is consistent across FTY720 analogs, but FTY720-Mitoxy's mitochondrial targeting adds a crucial dimension of subcellular specificity within the CNS. This is in stark contrast to many other mitochondrial-targeted agents (MTAs) like MitoQ and MitoTEMPO, which are potent antioxidants but do not leverage the same PP2A-activating, non-immunosuppressive mechanism [1][2].

Evidence Dimension	CNS Exposure (Brain-to-Plasma Ratio)
Target Compound Data	Brain-to-plasma ratio of FTY720-Mitoxy increased time-dependently after IV dosing, indicating brain accumulation
Comparator Or Baseline	Other mitochondrial-targeted agents (e.g., MitoQ, MitoTEMPO) have been shown to cross the BBB but have distinct mechanisms (e.g., superoxide scavenging) and have not shown the same PP2A-activating or neurotrophin-enhancing effects
Quantified Difference	Qualitative difference: FTY720-Mitoxy combines BBB penetration with a unique mechanism (PP2A activation + mitochondrial targeting + non-immunosuppression) not shared by other classes of MTAs
Conditions	C57BL/6 mice, single intravenous dose, plasma and brain concentrations measured at multiple time points

Why This Matters

The combination of BBB penetration, brain accumulation, and a unique mechanism of action defines a distinct pharmacological profile. This makes FTY720-Mitoxy an essential tool for researchers investigating the convergence of mitochondrial dysfunction, synucleinopathy, and PP2A hypofunction in the CNS, a niche not addressed by other available tool compounds.

• [1] Enoru, J. O., Yang, B., Krishnamachari, S., Villanueva, E., DeMaio, W., Watanyar, A., ... & Perez, R. G. (2016). Preclinical Metabolism, Pharmacokinetics and In Vivo Analysis of New Blood-Brain-Barrier Penetrant Fingolimod Analogues: FTY720-C2 and FTY720-Mitoxy. PLOS ONE, 11(9), e0162162. View Source
• [2] Apostolova, N., & Victor, V. M. (2015). Molecular strategies for targeting antioxidants to mitochondria: therapeutic implications. Antioxidants & Redox Signaling, 22(8), 705-730. View Source

Optimal Use Cases

Long-Term In Vivo Synucleinopathy Studies

This is the primary and most validated application. Researchers can use FTY720-Mitoxy to study the neuroprotective effects of PP2A activation and neurotrophin upregulation (e.g., BDNF, GDNF) in cellular and animal models of Parkinson's disease (PD), Multiple System Atrophy (MSA), and other α-synucleinopathies. The key advantage over the parent drug FTY720 is the complete elimination of peripheral lymphopenia and immunosuppression, which are major confounding factors in neurological research and preclude certain long-term studies [1]. The demonstrated in vivo efficacy in normalizing motor deficits and reducing synuclein pathology in transgenic MSA mice provides a robust preclinical foundation for this application [2].

Mitochondrial PP2A Activation in Cells

FTY720-Mitoxy is a unique tool for studying the compartment-specific functions of PP2A. By selectively targeting mitochondria, it allows for the pharmacological interrogation of PP2A activity within this organelle, distinct from its cytosolic or nuclear roles. This is not possible with non-targeted PP2A activators like FTY720-C2 or the parent compound [1]. This application is critical for generating mechanistic insights into how mitochondrial PP2A regulates processes such as mitophagy, apoptosis, and energy metabolism, and how its dysfunction contributes to diseases like PD and MSA [2].

Non-Immunosuppressive Lead Scaffold

In medicinal chemistry and drug discovery programs, FTY720-Mitoxy serves as an ideal reference standard or positive control. Its well-characterized profile—including confirmed mitochondrial localization [1], lack of immunosuppression [2], high metabolic stability in human microsomes (CLint = 17.5 µL/min/mg) [3], robust in vivo target engagement (~2-fold PP2A activation) [3], and proven BBB penetration [3]—provides a multi-parameter benchmark against which new analogs can be quantitatively assessed. This facilitates structure-activity relationship (SAR) studies aimed at further optimizing potency, selectivity, and pharmacokinetic properties.

Investigating Mitochondrial Dysfunction in Immune-Privileged or Complex In Vivo Models

The non-immunosuppressive profile of FTY720-Mitoxy makes it suitable for use in immunocompromised animal models or in disease models where the immune system plays a complex or protective role. Using the parent drug FTY720 in such models could introduce an artifactual phenotype. FTY720-Mitoxy can be used to study the role of mitochondrial dysfunction in disease progression without this confounding variable [1]. Its ability to increase neurotrophins like GDNF in the brain, as confirmed in the MSA mouse model [2], also supports its use in studies focused on neurotrophic factor signaling and its relationship with mitochondrial health.

Application

Selection Property

Validation Focus

Chronic synucleinopathy model studies

Parenteral route compatibility; non-immunosuppressive

Mitochondrial PP2A activation and behavioral/motor endpoint monitoring

Cell-based mitochondrial PP2A investigation

Non-phosphorylated, mitochondria-targeted

S1P receptor-independent readouts; neurotrophin expression endpoints

Medicinal chemistry lead scaffold

Non-immunosuppressive, mitochondrial targeting

Oral bioavailability optimization while retaining mitochondrial accumulation and PP2A activation

• [1] Vidal-Martinez, G., Lou, H., & Perez, R. G. (2021). FTY720-Mitoxy reduces synucleinopathy and neuroinflammation, restores behavior and mitochondria function, and increases GDNF expression in Multiple System Atrophy mouse models. Experimental Neurology, 325, 113120. View Source
• [2] Enoru, J. O., Yang, B., Krishnamachari, S., Villanueva, E., DeMaio, W., Watanyar, A., ... & Perez, R. G. (2016). Preclinical Metabolism, Pharmacokinetics and In Vivo Analysis of New Blood-Brain-Barrier Penetrant Fingolimod Analogues: FTY720-C2 and FTY720-Mitoxy. PLOS ONE, 11(9), e0162162. View Source
• [3] Vargas-Medrano, J., Yang, B., Garza, N. T., Segura-Ulate, I., & Perez, R. G. (2014). Novel FTY720-Based Compounds Stimulate Neurotrophin Expression and Phosphatase Activity in Dopaminergic Cells. ACS Medicinal Chemistry Letters, 5(7), 782–786. View Source